Cas no 852153-97-0 (6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione structure

852153-97-0 structure

Product Name:6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

CAS No:852153-97-0

MF:C₂₁H₂₃FN₆O₃S

MW:458.509125947952

CID:5759468

PubChem ID:3702031

Update Time:2023-11-21

6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- F0648-0693
- 6-[[4-(4-fluorophenyl)-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
- AKOS024591671
- 852153-97-0
- 6-((4-(4-fluorophenyl)-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 6-[[4-(4-fluorophenyl)-5-[[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio]-4H-1,2,4-triazol-3-yl]methyl]-
- 6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Inchi： 1S/C21H23FN6O3S/c1-13-6-8-27(9-7-13)19(30)12-32-21-26-25-17(10-15-11-18(29)24-20(31)23-15)28(21)16-4-2-14(22)3-5-16/h2-5,11,13H,6-10,12H2,1H3,(H2,23,24,29,31)
- InChI Key： QDDMWXJAOKDESG-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(CC2=CC(NC(N2)=O)=O)N1C1C=CC(=CC=1)F)CC(N1CCC(C)CC1)=O

Computed Properties

Exact Mass: 458.15363795g/mol
Monoisotopic Mass: 458.15363795g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 752
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Predicted)
pka: 8.31±0.10(Predicted)

6-{4-(4-fluorophenyl)-5-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-4H-1,2,4-triazol-3-ylmethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0648-0693-2μmol	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0648-0693-5μmol	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0648-0693-10μmol	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0648-0693-20μmol	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0648-0693-1mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0648-0693-2mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0648-0693-3mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0648-0693-4mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0648-0693-5mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0648-0693-10mg	6-{[4-(4-fluorophenyl)-5-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione	852153-97-0	90%+	10mg	$79.0	2023-05-17